Cas no 1539719-95-3 (1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1539719-95-3
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 5151486
• PubChem ID: 82595097
• Update Time: 2025-06-28

1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Oxazol-5-ylcyclopropanecarboxylic acid
• 1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C7H7NO3/c9-6(10)7(1-2-7)5-3-8-4-11-5/h3-4H,1-2H2,(H,9,10)
• InChI Key： RJQFHEXCSJXWHP-UHFFFAOYSA-N
• SMILES： C1(C2OC=NC=2)(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1539719-95-3)

1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1539719-95-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyclopropane ring with a 1,3-oxazole moiety, making it a valuable intermediate for synthesizing bioactive molecules. Its carboxylic acid functional group further enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid has surged due to their role in developing small-molecule inhibitors and biodegradable materials. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a hot topic in oncology and inflammation studies. The compound’s CAS No. 1539719-95-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of 1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid involves multi-step organic reactions, including cyclopropanation and oxazole formation. Its high purity and stability under standard conditions make it suitable for industrial-scale production. Laboratories often utilize this compound to explore structure-activity relationships (SAR), a critical aspect of modern drug design. Keywords such as "oxazole derivatives" and "cyclopropane carboxylic acid synthesis" are trending in scientific literature, aligning with its growing applications.

From an environmental perspective, 1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid is being studied for its low toxicity profile and biodegradability, addressing the global push for green chemistry. Its compatibility with enzymatic catalysis also positions it as a candidate for sustainable manufacturing processes. These attributes resonate with current searches on "eco-friendly chemical intermediates" and "green synthesis methods."

In summary, 1-(1,3-oxazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1539719-95-3) exemplifies innovation in organic chemistry, bridging gaps between pharmaceutical development and environmental sustainability. Its versatility ensures continued relevance in both academic and industrial settings, driven by evolving research trends and technological advancements.